MK-4541

• CAS RN: 796885-38-6
• Molecular Formula: C22H31F3N2O3
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 2,2,2-trifluoroethyl N-[(1S,3aS,3bS,5aR,9aR,9bS,11aS)-6,9a,11a-trimethyl-7-oxo-2,3,3a,3b,4,5,5a,9b,10,11-decahydro-1H-indeno[5,4-f]quinolin-1-yl]carbamate
• InChI: InChI=1S/C22H31F3N2O3/c1-20-10-8-15-13(4-7-17-21(15,2)11-9-18(28)27(17)3)14(20)5-6-16(20)26-19(29)30-12-22(23,24)25/h9,11,13-17H,4-8,10,12H2,1-3H3,(H,26,29)/t13-,14-,15-,16-,17+,20-,21+/m0/s1
• InChI Key: OGBFNZPDLOPGEO-OCWMMRLVSA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2NC(=O)OCC(F)(F)F)CC[C@@H]4[C@@]3(C=CC(=O)N4C)C
• SMILES: CC12CCC3C(C1CCC2NC(=O)OCC(F)(F)F)CCC4C3(C=CC(=O)N4C)C
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: MK-4541; MK4541; MK 4541

Description

MK-4541 is a 4-azasteroid and a selective androgen receptor modulator (SARM). It acts as both a potent androgen receptor antagonist and a 5α-reductase inhibitor . This compound is primarily investigated for its potential in treating prostate cancer and other androgen-related conditions .

Scientific Research Applications

MK-4541 has a wide range of scientific research applications:

Chemistry: It is used as a model compound to study the behavior of selective androgen receptor modulators.

Biology: Research focuses on its effects on androgen receptor-positive cells, particularly in prostate cancer.

Medicine: This compound is investigated for its potential to treat prostate cancer by inhibiting the proliferation of androgen receptor-positive cells and inducing apoptosis.

Industry: The compound’s ability to modulate androgen receptors makes it a candidate for developing new therapeutic agents.

Preparation Methods

The synthesis of MK-4541 involves multiple steps, including the formation of the core steroid structure and subsequent modifications to introduce the trifluoroethyl group and other functional groups . The specific synthetic routes and reaction conditions are proprietary and not widely disclosed in public literature. Industrial production methods typically involve optimizing these synthetic routes for scalability and cost-effectiveness .

Chemical Reactions Analysis

MK-4541 undergoes several types of chemical reactions:

Oxidation: This reaction can modify the steroid backbone, potentially altering its biological activity.

Reduction: Reduction reactions can be used to modify specific functional groups within the molecule.

Substitution: Common reagents and conditions for substitution reactions include halogenating agents and nucleophiles, leading to the formation of various derivatives.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield hydroxylated derivatives, while substitution could introduce different functional groups .

Mechanism of Action

MK-4541 exerts its effects by binding to androgen receptors and inhibiting 5α-reductase . This dual action prevents the conversion of testosterone to dihydrotestosterone, reducing androgenic stimulation in prostate cancer cells. The molecular targets include the androgen receptor and the enzyme 5α-reductase, which are crucial in the pathway of androgen metabolism .

Comparison with Similar Compounds

MK-4541 is unique among selective androgen receptor modulators due to its dual action as both an androgen receptor antagonist and a 5α-reductase inhibitor . Similar compounds include:

MK-2866: Another selective androgen receptor modulator, but it does not inhibit 5α-reductase.

LGD-4033: A selective androgen receptor modulator with a different mechanism of action and target profile.

RAD-140: Known for its potent anabolic effects but lacks the dual inhibitory action of this compound.

This compound’s uniqueness lies in its ability to target both the androgen receptor and 5α-reductase, making it a promising candidate for treating conditions like prostate cancer .